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Compound of Interest

Compound Name: Bis(2-ethylhexyl) dithiodiacetate

Cat. No.: B1607718 Get Quote

Introduction:

Bis(2-ethylhexyl) dithiodiacetate is an organosulfur diester with the chemical formula

C₂₀H₃₈O₄S₂.[1] It is characterized by a central disulfide (-S-S-) linkage, a reactive functional

group that is the basis for its utility in various industrial applications. The molecule also features

two bulky 2-ethylhexyl ester groups, which impart significant oil-solubility (lipophilicity), making

it highly miscible in non-polar media like polymer matrices and lubricant base oils.[1] This

document serves as a technical resource for professionals in research and development,

providing key information on suppliers, purity, and analytical methodologies.

Chemical Identity:

CAS Number: 62268-47-7[1][2][3]

Molecular Formula: C₂₀H₃₈O₄S₂[1][2][4]

Molecular Weight: 406.6 g/mol [1][4]

IUPAC Name: 2-ethylhexyl 2-[[2-(2-ethylhexoxy)-2-oxoethyl]disulfanyl]acetate[4]

InChI Key: YREDCFUZMPDCSM-UHFFFAOYSA-N[1][4]
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Bis(2-ethylhexyl) dithiodiacetate is available from various chemical suppliers, typically

intended for research and development purposes. The purity of commercially available grades

can vary, with most suppliers offering a standard purity of ≥95%. Researchers should always

request a certificate of analysis (CoA) to verify the purity and identity of the purchased material.

Supplier Available Purity Grades Notes

BenchChem 95% For research use only.[1]

Aikon International Limited Inquiry required
Supplier of various chemicals.

[2]

Shanghai Kaiwei Chemical

Technology
Inquiry required

Supplier of various chemicals.

[2][3]

Guangdong Wengjiang

Chemical Reagent
Inquiry required

Supplier of various chemicals.

[2][3]

abcr GmbH Inquiry required
Listed as a product in their

catalog.[5]

Sigma-Aldrich Inquiry required
Listed as a product available

through various brands.[6]

Analytical and Experimental Protocols
Precise characterization of Bis(2-ethylhexyl) dithiodiacetate is crucial for its application in a

research context. Standard analytical techniques can be employed to confirm its identity and

determine its purity.

Identity Confirmation: Spectroscopic Methods
The identity of the compound can be confirmed using standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will

provide detailed information about the molecular structure. The proton NMR should show

characteristic signals for the ethyl and hexyl groups of the 2-ethylhexyl moiety, as well as the

methylene protons adjacent to the sulfur atoms and carbonyl groups.
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Infrared (IR) Spectroscopy: IR analysis can confirm the presence of key functional groups. A

strong absorption band corresponding to the C=O stretch of the ester group is expected

around 1730 cm⁻¹. The C-O stretching vibrations will also be present.

Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-

MS) can be used to determine the molecular weight of the compound and analyze its

fragmentation pattern, further confirming its identity.

Purity Determination: Chromatographic Method
Gas Chromatography (GC) is a suitable and common method for determining the purity of

Bis(2-ethylhexyl) dithiodiacetate and similar compounds like plasticizers.[1][7]

Example GC Protocol (General Method):

This protocol is a general guideline and should be optimized for the specific instrument and

column used.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Capillary Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5) is typically

suitable.

Sample Preparation:

Prepare a stock solution of Bis(2-ethylhexyl) dithiodiacetate at a concentration of

approximately 1 mg/mL in a suitable volatile organic solvent, such as isooctane or hexane.

[7]

Create a series of calibration standards by diluting the stock solution to a range of

concentrations (e.g., 5-25 µg/mL).[7]

GC-FID Conditions:

Injector Temperature: 250 °C
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Detector Temperature: 300 °C

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: Increase temperature at 15 °C/minute to 300 °C.

Final hold: Hold at 300 °C for 5 minutes.

Injection Volume: 1 µL

Analysis:

Inject the prepared standards to generate a calibration curve.

Inject the sample solution.

The purity is calculated by comparing the peak area of the analyte to the total area of all

peaks in the chromatogram (Area % method) or by using the calibration curve for

quantification against a known standard.

Logical Workflow Visualization
For researchers procuring this chemical, a systematic quality control (QC) process is essential

to ensure the material meets the specifications required for experimentation. The following

diagram illustrates a typical QC workflow.
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Caption: Quality Control Workflow for Incoming Chemical Batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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